2-Fluoro-6-(trifluoromethyl)benzonitrile
Overview
Description
2-Fluoro-6-(trifluoromethyl)benzonitrile is a chemical compound that acts as a reagent in the synthesis of Quinolinecarboxamides for the treatment of autoimmune disorders .
Molecular Structure Analysis
The molecular formula of 2-Fluoro-6-(trifluoromethyl)benzonitrile is C8H3F4N . It has a monoisotopic mass of 189.020157 Da .Physical And Chemical Properties Analysis
2-Fluoro-6-(trifluoromethyl)benzonitrile has a density of 1.4±0.1 g/cm3 . It has a boiling point of 197.4±35.0 °C at 760 mmHg . The compound has a vapour pressure of 0.4±0.4 mmHg at 25°C . The enthalpy of vaporization is 43.4±3.0 kJ/mol . The flash point is 98.9±0.0 °C . The index of refraction is 1.444 .Scientific Research Applications
Synthesis of Quinolinecarboxamides
2-Fluoro-6-(trifluoromethyl)benzonitrile: is used as a reagent in the synthesis of quinolinecarboxamides . These compounds are significant due to their potential in treating autoimmune disorders. The unique structure of 2-Fluoro-6-(trifluoromethyl)benzonitrile contributes to the formation of the quinoline nucleus, which is a common motif in many pharmacologically active compounds.
Development of FDA-Approved Drugs
The trifluoromethyl group in 2-Fluoro-6-(trifluoromethyl)benzonitrile is a common feature in many FDA-approved drugs . This group can enhance the biological activity and metabolic stability of pharmaceuticals. Its incorporation into drug molecules can be crucial for developing new medications with improved efficacy.
Pharmaceutical Intermediates
This compound serves as an intermediate in pharmaceutical synthesis . Its role is pivotal in creating various drug molecules, especially where the introduction of a fluorine atom is necessary to modify the drug’s properties, such as its reactivity, lipophilicity, and bioavailability.
Agrochemical Research
In agrochemical research, 2-Fluoro-6-(trifluoromethyl)benzonitrile can be utilized to develop new pesticides and herbicides . The fluorine atoms can contribute to the stability and effectiveness of these compounds, making them more resistant to degradation in the environment.
Material Science Applications
Due to its unique chemical properties, 2-Fluoro-6-(trifluoromethyl)benzonitrile can be used in the synthesis of materials that require a high degree of fluorination . This can include the development of advanced polymers and coatings that exhibit exceptional resistance to heat and chemical attack.
Catalysis
The compound can also find applications in catalysis, where the fluorine atoms may influence the reactivity of catalysts . This can lead to more efficient and selective chemical reactions, which is highly beneficial in industrial processes.
Safety and Hazards
2-Fluoro-6-(trifluoromethyl)benzonitrile is toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing skin thoroughly after handling, wearing protective gloves/clothing/eye/face protection, and calling a poison center/doctor if swallowed or in contact with skin .
properties
IUPAC Name |
2-fluoro-6-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F4N/c9-7-3-1-2-6(5(7)4-13)8(10,11)12/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGQYJDHTHFAPRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C#N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F4N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70157959 |
Source
|
| Record name | 2-Fluoro-6-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70157959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-6-(trifluoromethyl)benzonitrile | |
CAS RN |
133116-83-3 |
Source
|
| Record name | 2-Fluoro-6-(trifluoromethyl)benzonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0133116833 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Fluoro-6-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70157959 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-6-(trifluoromethyl)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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